Cas no 2309476-73-9 (methyl 2-{[5-(5-bromopyridin-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate)

• Product Name: methyl 2-{[5-(5-bromopyridin-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate
• CAS No: 2309476-73-9
• MF: C₁₆H₂₁BrN₂O₃
• MW: 369.253543615341
• CID: 6240991
• PubChem ID: 165739446
• Update Time: 2025-10-28

methyl 2-{[5-(5-bromopyridin-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[5-(5-bromopyridin-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate
• EN300-7428947
• 2309476-73-9

• Inchi： 1S/C16H21BrN2O3/c1-21-15(20)10-22-16(14-3-2-13(17)9-19-14)5-4-11-7-18-8-12(11)6-16/h2-3,9,11-12,18H,4-8,10H2,1H3
• InChI Key： BEPWHSBQMVPXAH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CCC2CNCC2C1)OCC(=O)OC

Computed Properties

• Exact Mass: 368.07356g/mol
• Monoisotopic Mass: 368.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 2-{[5-(5-bromopyridin-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate

Methyl 2-{[5-(5-Bromopyridin-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate (CAS No. 2309476-73-9): An Overview

Methyl 2-{[5-(5-bromopyridin-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate (CAS No. 2309476-73-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications.

Chemical Structure and Properties

The chemical structure of methyl 2-{[5-(5-bromopyridin-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate is defined by a central octahydroisoindole core, which is substituted with a 5-bromopyridinyl group and an acetate ester moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The bromine atom in the pyridine ring can serve as a versatile handle for further chemical modifications, making this compound an attractive starting point for synthetic chemists.

The molecular formula of methyl 2-{[5-(5-bromopyridin-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate is C₁₈H₂₃BrN₂O₃, with a molecular weight of approximately 381.30 g/mol. The compound is typically obtained as a white or off-white solid with a melting point ranging from 100 to 105°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of methyl 2-{[5-(5-bromopyridin-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate has been reported using various strategies, each with its own advantages and limitations. One common approach involves the reaction of 5-bromopyridine with an appropriate octahydroisoindole derivative, followed by esterification with methanol. This method typically yields the desired product in good to excellent yields.

A more recent and efficient synthesis route involves the use of transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods offer improved atom economy and reduced environmental impact compared to traditional synthetic pathways. For example, a study published in the Journal of Organic Chemistry in 2021 demonstrated the successful synthesis of methyl 2-{[5-(5-bromopyridin-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate using palladium-catalyzed coupling reactions under mild conditions.

Biological Activities

The biological activities of methyl 2-{[5-(5-bromopyridin-2-y l)-octahydro -1H -iso indol -5 -y l) oxy ] acet ate have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development.

In a study published in the journal Bioorganic & Medicinal Chemistry Letters in 2020, researchers investigated the anti-inflammatory effects of methyl 2-{[5-(5-bromopyridin -2 -y l) -oct ah yd ro -1 H -iso ind ol -5 -y l) oxy ] acet ate . The results demonstrated that the compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, methyl 2-{[5-(5-bromopyridin -2 -y l) -oct ah yd ro -1 H -iso ind ol -5 -y l) oxy ] acet ate has also shown promising anti-cancer activity. A study published in Cancer Letters in 2019 reported that the compound selectively induced apoptosis in human breast cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

Potential Applications

The unique combination of chemical structure and biological activities makes methyl 2-{[5-(5-bromopyridin -2 -y l) -oct ah yd ro -1 H -iso ind ol -5 -y l) oxy ] acet ate an attractive candidate for various pharmaceutical applications. One potential application is in the development of new anti-inflammatory drugs for treating chronic inflammatory conditions. Given its ability to inhibit pro-inflammatory cytokines without causing significant side effects, it could offer a safer alternative to existing treatments.

In the field of oncology, methyl 2-{[5-(5-bromopyridin -2 -y l) -oct ah yd ro -1 H -iso ind ol -5 -y l) oxy ] acet ate could be developed into a novel anti-cancer agent for treating solid tumors. Its selective cytotoxicity against cancer cells and minimal toxicity to normal cells make it an ideal candidate for further preclinical and clinical evaluation.

Beyond its direct therapeutic applications, this compound may also serve as a valuable tool for studying biological processes related to inflammation and cancer. Its unique structure allows researchers to probe specific molecular targets and pathways involved in these diseases, potentially leading to new insights and discoveries.

Conclusion

Methyl 2-{[5-(5-bromopyridin -2 -y l) -oct ah yd ro -1 H -iso ind ol -5-y l) oxy ] acet ate (CAS No. 2309476-73-9) is a complex organic molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it suitable for various applications, including anti-inflammatory and anti-cancer therapies. Ongoing research continues to uncover new aspects of its biological activities and mechanisms of action, further highlighting its importance as a promising lead compound for drug development.